Cas no 22591-34-0 (ethyl 2-oxocyclotridecanecarboxylate)

• Product Name: ethyl 2-oxocyclotridecanecarboxylate
• CAS No: 22591-34-0
• MF: C₁₆H₂₈O₃
• MW: 268.391725540161
• CID: 1410688
• PubChem ID: 10901620
• Update Time: 2025-04-20

ethyl 2-oxocyclotridecanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxocyclotridecanecarboxylate
• ethyl 2-oxocyclotridecane-1-carboxylate
• AGN-PC-0NCILO
• AKOS024318973
• DTXSID10447780
• 22591-34-0
• SCHEMBL7733726

• Inchi： 1S/C16H28O3/c1-2-19-16(18)14-12-10-8-6-4-3-5-7-9-11-13-15(14)17/h14H,2-13H2,1H3
• InChI Key： NPCVXHMHPIUEJC-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCCC1C(=O)OCC

Computed Properties

• Exact Mass: 268.20394
• Monoisotopic Mass: 268.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37